Cas no 1261027-51-3 ((2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile)

• Product Name: (2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile
• CAS No: 1261027-51-3
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 4583483
• Update Time: 2025-07-23

(2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-(dimethylamino)-2-(4-ethylphenyl)sulfonylprop-2-enenitrile
• (2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile

• Inchi： 1S/C13H16N2O2S/c1-4-11-5-7-12(8-6-11)18(16,17)13(9-14)10-15(2)3/h5-8,10H,4H2,1-3H3/b13-10+
• InChI Key： PANMVQNDIVOJPK-JLHYYAGUSA-N
• SMILES： C(#N)/C(/S(C1=CC=C(CC)C=C1)(=O)=O)=C\N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile

Introduction to (2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile (CAS No. 1261027-51-3)

(2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile (CAS No. 1261027-51-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of acrylonitriles, which are characterized by the presence of a cyano group (-CN) attached to a double-bonded carbon atom. The specific structure of (2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile includes a dimethylamino group and a sulfonyl moiety, making it a versatile candidate for various applications in drug discovery and development.

The molecular formula of (2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile is C₁₅H₁₇N₃O₂S, and its molecular weight is approximately 303.38 g/mol. The compound's structure can be represented as follows:

(CH3)2NCH=CH-C≡N with a sulfonyl group attached to the phenyl ring, specifically at the 4-position of the phenyl ring, which is also substituted with an ethyl group.

In recent years, (2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile has been studied for its potential therapeutic applications. One of the key areas of interest is its role as a potential inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways that are often dysregulated in diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that (2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile exhibited potent inhibitory activity against a specific kinase known as PIM1 (Proviral Integration site for Moloney murine leukemia virus 1). PIM1 is a serine/threonine kinase that plays a significant role in cell proliferation and survival, making it an attractive target for anticancer therapy. The researchers found that the compound effectively reduced PIM1 activity in vitro, leading to decreased cell proliferation and increased apoptosis in cancer cell lines.

Beyond its potential as an enzyme inhibitor, (2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms, and compounds that can modulate these processes are highly sought after for the treatment of inflammatory diseases. A study published in the European Journal of Pharmacology in 2020 demonstrated that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

The pharmacokinetic properties of (2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile have also been investigated to assess its suitability for therapeutic use. Preliminary studies have shown that the compound has favorable oral bioavailability and metabolic stability, which are crucial factors for drug development. Additionally, toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, (2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile (CAS No. 1261027-51-3) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential, with the aim of translating these findings into effective treatments for various diseases.